rel-(5R,6R)-5,6-Dibromo-1,10,11,12,13,13-hexachloro-11-tricyclo[8.2.1.02,9]tridecene

• CAS No.: 1068659-48-2
• Molecular Formula: C₁₃H₁₂Br₂Cl₆
• Molecular Weight: 540.76
• Synonyms: (1R,4R,4aR,7R,8R,10aS)-rel-7,8-Dibromo-1,2,3,4,11,11-hexachloro-1,4,4a,5,6,7,8,9,10,10a-decahydro-1,4-methanobenzo[8]annulene; HCDBCO; Rac-(5R,6R)-5,6-Dibromo-1,10,11,12,13,13-hexachlorotricyclo[8.2.1.02,9](1R,2R,9S,10S)-tridec-11-ene

Description

rel-(5R,6R)-5,6-Dibromo-1,10,11,12,13,13-hexachloro-11-tricyclo[82102,9]tridecene is a complex organic compound characterized by its unique tricyclic structure and multiple halogen substitutions

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of rel-(5R,6R)-5,6-Dibromo-1,10,11,12,13,13-hexachloro-11-tricyclo[8.2.1.02,9]tridecene typically involves multiple steps, starting from simpler organic precursors. The process often includes halogenation reactions where bromine and chlorine atoms are introduced into the molecular structure. Specific reaction conditions, such as temperature, solvent, and catalysts, are carefully controlled to achieve the desired product.

Industrial Production Methods

Industrial production of this compound may involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions for larger batches, ensuring purity, and implementing safety measures to handle the reactive halogen elements. The use of continuous flow reactors and automated systems can enhance efficiency and consistency in production.

Chemical Reactions Analysis

Types of Reactions

rel-(5R,6R)-5,6-Dibromo-1,10,11,12,13,13-hexachloro-11-tricyclo[8.2.1.02,9]tridecene can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can remove halogen atoms, leading to the formation of less halogenated derivatives.

Substitution: Halogen atoms in the compound can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium methoxide. Reaction conditions vary but often involve specific temperatures, solvents, and catalysts to drive the reactions to completion.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield different oxygenated derivatives, while substitution reactions can introduce various functional groups into the molecule.

Scientific Research Applications

Chemistry

In chemistry, rel-(5R,6R)-5,6-Dibromo-1,10,11,12,13,13-hexachloro-11-tricyclo[8.2.1.02,9]tridecene is used as a precursor for synthesizing more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology

The compound’s biological applications include its use as a probe in studying halogenated organic compounds’ interactions with biological systems. Its multiple halogen atoms can help in tracing and imaging studies.

Medicine

In medicine, research is ongoing to explore the potential therapeutic applications of this compound. Its unique structure may offer new avenues for drug development, particularly in designing molecules with specific biological activities.

Industry

In the industrial sector, rel-(5R,6R)-5,6-Dibromo-1,10,11,12,13,13-hexachloro-11-tricyclo[8.2.1.02,9]tridecene is used in the production of specialty chemicals and materials. Its stability and reactivity make it suitable for various industrial processes.

Mechanism of Action

The mechanism of action of rel-(5R,6R)-5,6-Dibromo-1,10,11,12,13,13-hexachloro-11-tricyclo[8.2.1.02,9]tridecene involves its interaction with molecular targets through its halogen atoms. These interactions can lead to changes in the structure and function of the target molecules. The pathways involved may include halogen bonding, hydrophobic interactions, and covalent modifications.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other halogenated tricyclic molecules, such as:

• 5,6-Dichloro-1,10,11,12,13,13-hexachloro-11-tricyclo[8.2.1.02,9]tridecene
• 5,6-Dibromo-1,10,11,12,13,13-hexafluoro-11-tricyclo[8.2.1.02,9]tridecene

Uniqueness

What sets rel-(5R,6R)-5,6-Dibromo-1,10,11,12,13,13-hexachloro-11-tricyclo[8.2.1.02,9]tridecene apart is its specific arrangement of bromine and chlorine atoms, which imparts unique chemical and physical properties. These properties make it particularly useful in applications requiring high stability and reactivity.